Cas no 58888-76-9 (3-Hydroxy-3-methylhexanoic acid)
3-Hydroxy-3-methylhexanoic acid is a branched-chain hydroxy acid with the molecular formula C7H14O3. It is characterized by a hydroxyl group at the 3-position and a methyl substituent on the same carbon, contributing to its unique steric and electronic properties. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a chiral building block for bioactive molecules. Its structure allows for selective functionalization, making it useful in the development of fine chemicals and intermediates. The presence of both hydroxyl and carboxyl groups enables diverse reactivity, including esterification and condensation reactions, enhancing its utility in specialized chemical applications.
58888-76-9 structure
Product Name:3-Hydroxy-3-methylhexanoic acid
CAS No:58888-76-9
MF:C7H14O3
MW:146.184262752533
MDL:MFCD07779366
CID:949267
PubChem ID:16666688
Update Time:2025-05-28
3-Hydroxy-3-methylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-3-methylhexanoic acid
- 3-Methyl-3-hydroxyhexanoic acid
- 3-hydroxy-3-methyl-hexanoic acid
- Hexanoic acid, 3-hydroxy-3-methyl-
- 3-hydroxy-3-methylcaproic acid
- RGRNSTGIHROKJB-UHFFFAOYSA-N
- BCP21950
- 8750AB
- ST2405095
-
- MDL： MFCD07779366
- Inchi： 1S/C7H14O3/c1-3-4-7(2,10)5-6(8)9/h10H,3-5H2,1-2H3,(H,8,9)
- InChI Key： RGRNSTGIHROKJB-UHFFFAOYSA-N
- SMILES： OC(C)(CC(=O)O)CCC
Computed Properties
- Exact Mass: 146.09400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 122
- Topological Polar Surface Area: 57.5
Experimental Properties
- PSA: 57.53000
- LogP: 1.01220
3-Hydroxy-3-methylhexanoic acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-Hydroxy-3-methylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 036139-250mg |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 96% | 250mg |
￡79.00 | 2022-03-01 | |
| Fluorochem | 036139-5g |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 96% | 5g |
￡592.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO328-50mg |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 96% | 50mg |
202.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO328-200mg |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 96% | 200mg |
481.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NO328-1g |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 96% | 1g |
1789.0CNY | 2021-07-12 | |
| TRC | H251060-100mg |
3-Hydroxy-3-methylhexanoic Acid |
58888-76-9 | 100mg |
$ 170.00 | 2023-09-07 | ||
| TRC | H251060-500mg |
3-Hydroxy-3-methylhexanoic Acid |
58888-76-9 | 500mg |
$ 787.00 | 2023-09-07 | ||
| TRC | H251060-1g |
3-Hydroxy-3-methylhexanoic Acid |
58888-76-9 | 1g |
$ 1380.00 | 2023-09-07 | ||
| Apollo Scientific | OR958055-250mg |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 95% | 250mg |
£79.00 | 2025-02-20 | |
| Apollo Scientific | OR958055-1g |
3-Hydroxy-3-methylhexanoic acid |
58888-76-9 | 95% | 1g |
£198.00 | 2025-02-20 |
3-Hydroxy-3-methylhexanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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